Cas no 56897-45-1 (4-Bromo-5-methoxy-2-nitrobenzofuran)

• Product Name: 4-Bromo-5-methoxy-2-nitrobenzofuran
• CAS No: 56897-45-1
• MF: C₉H₆BrNO₄
• MW: 272.052241802216
• CID: 1092453
• PubChem ID: 21787906
• Update Time: 2025-06-07

4-Bromo-5-methoxy-2-nitrobenzofuran Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxy-2-nitrobenzofuran
• 4-bromo-5-methoxy-2-nitro-1-benzofuran
• 56897-45-1
• A924354

• Inchi： 1S/C9H6BrNO4/c1-14-7-3-2-6-5(9(7)10)4-8(15-6)11(12)13/h2-4H,1H3
• InChI Key： PFBYESRVXMNOLH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=C([N+](=O)[O-])O2)OC

Computed Properties

• Exact Mass: 270.94798
• Monoisotopic Mass: 270.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 65.51

4-Bromo-5-methoxy-2-nitrobenzofuran Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Bromo-5-methoxy-2-nitrobenzofuran

4-Bromo-5-methoxy-2-nitrobenzofuran (CAS No. 56897-45-1): An Overview and Recent Advances

4-Bromo-5-methoxy-2-nitrobenzofuran (CAS No. 56897-45-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its bromo, methoxy, and nitro functional groups, exhibits a wide range of chemical and biological properties that make it a valuable intermediate in various synthetic pathways and potential therapeutic applications.

The molecular formula of 4-Bromo-5-methoxy-2-nitrobenzofuran is C₉H₆BrNO₄, and its molecular weight is approximately 260.04 g/mol. The compound's structure consists of a benzofuran core with a bromine atom at the 4-position, a methoxy group at the 5-position, and a nitro group at the 2-position. These functional groups contribute to its reactivity and stability, making it an attractive starting material for the synthesis of more complex molecules.

In recent years, 4-Bromo-5-methoxy-2-nitrobenzofuran has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of antiviral agents. A study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of novel antiviral compounds derived from 4-Bromo-5-methoxy-2-nitrobenzofuran. These compounds exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses, making them promising candidates for further development.

Beyond antiviral applications, 4-Bromo-5-methoxy-2-nitrobenzofuran has also shown potential in the development of anticancer drugs. Research published in the Cancer Research journal in 2020 highlighted the synthesis and biological evaluation of a series of derivatives based on this compound. The study found that certain derivatives demonstrated significant cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The unique combination of functional groups in 4-Bromo-5-methoxy-2-nitrobenzofuran allows for fine-tuning of its biological activity through structural modifications.

In addition to its medicinal applications, 4-Bromo-5-methoxy-2-nitrobenzofuran has been explored for its potential use in materials science. A study published in the Journal of Materials Chemistry C in 2019 investigated the use of this compound as a building block for the synthesis of luminescent materials. The researchers found that derivatives of 4-Bromo-5-methoxy-2-nitrobenzofuran exhibited strong photoluminescence properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthetic versatility of 4-Bromo-5-methoxy-2-nitrobenzofuran is another key factor contributing to its importance in chemical research. Various synthetic routes have been developed to access this compound efficiently. One common method involves the nitration of 5-methoxybenzofuran followed by bromination at the 4-position. Another approach involves the condensation of 3-bromosalicylaldehyde with methanol to form the methoxy derivative, which is then nitrated to yield the final product. These synthetic strategies provide chemists with multiple options to tailor the synthesis process based on specific requirements and available resources.

The physical properties of 4-Bromo-5-methoxy-2-nitrobenzofuran, such as its melting point, solubility, and stability, are also important considerations for its practical applications. The compound typically appears as a yellow solid with a melting point ranging from 130°C to 133°C. It is moderately soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water. Understanding these properties is crucial for optimizing its use in various chemical processes and formulations.

In conclusion, 4-Bromo-5-methoxy-2-nitrobenzofuran (CAS No. 56897-45-1) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and versatile reactivity make it an invaluable intermediate in organic synthesis, while its biological properties offer promising avenues for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this compound, solidifying its position as an important player in modern chemical research.